molecular formula C8H10BrNO3S B039643 2-(4-Bromophenyl)ethyl sulfamate CAS No. 120506-64-1

2-(4-Bromophenyl)ethyl sulfamate

Cat. No. B039643
CAS RN: 120506-64-1
M. Wt: 280.14 g/mol
InChI Key: RJGHULXYXZEDSD-UHFFFAOYSA-N
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Description

“2-(4-Bromophenyl)ethyl sulfamate” is a chemical compound. Unfortunately, there is limited information available about this specific compound .

properties

IUPAC Name

2-(4-bromophenyl)ethyl sulfamate
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InChI

InChI=1S/C8H10BrNO3S/c9-8-3-1-7(2-4-8)5-6-13-14(10,11)12/h1-4H,5-6H2,(H2,10,11,12)
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InChI Key

RJGHULXYXZEDSD-UHFFFAOYSA-N
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Canonical SMILES

C1=CC(=CC=C1CCOS(=O)(=O)N)Br
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Molecular Formula

C8H10BrNO3S
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DSSTOX Substance ID

DTXSID00560356
Record name 2-(4-Bromophenyl)ethyl sulfamate
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Molecular Weight

280.14 g/mol
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Product Name

2-(4-Bromophenyl)ethyl sulfamate

CAS RN

120506-64-1
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Synthesis routes and methods I

Procedure details

A mixture of 2.95 g (0.015 mole) of 4-bromophenethyl alcohol in 10 ml DMF was added dropwise to a suspension of sodium hydride 0.90 g, 60% in oil; 0.065 mole) in 35 ml DMF at 0°-5° C. The suspension was stirred for 20 min under argon after which sulfamoyl chloride (2.09 g, 0.018 mole) was added portionwise at 0°-5° C. After stirring for 20 min, the resultant suspension was poured into ice and extracted twice with Et2O. The combined organic phases were washed with saturated brine, dried over potassium carbonate and concentrated in vacuo to a white solid which was recrystallized in EtOAc/hexane to give 2.40 g (59%) of the title compound as a white solid, mf 109°-110° C.
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59%

Synthesis routes and methods II

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